Cas no 1213139-00-4 ((1S)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine)

• Product Name: (1S)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine
• CAS No: 1213139-00-4
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD09829382
• CID: 4686047
• PubChem ID: 28416086
• Update Time: 2025-10-31

(1S)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (s)-1-(4-(1h-pyrazol-1-yl)phenyl)ethan-1-amine
• (1S)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine

• MDL： MFCD09829382
• Inchi： 1S/C11H13N3/c1-9(12)10-3-5-11(6-4-10)14-8-2-7-13-14/h2-9H,12H2,1H3/t9-/m0/s1
• InChI Key： BCWSPVPPKRRCPI-VIFPVBQESA-N
• SMILES： N1(C=CC=N1)C1C=CC(=CC=1)[C@H](C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8

Additional information on (1S)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine

Introduction to (1S)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine (CAS No. 1213139-00-4)

(1S)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine, with the CAS number 1213139-00-4, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-α-methyl-4-(1H-pyrazol-1-yl)benzeneethanamine, is characterized by its unique structural features and potential biological activities. The presence of a chiral center and a pyrazole ring makes it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of (1S)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine consists of a benzene ring substituted with a pyrazole moiety and an amino group attached to an α-methyl ethyl chain. The chiral center at the α-position imparts enantiomeric specificity, which is crucial for its pharmacological properties. This compound can be synthesized through various methods, including asymmetric synthesis and resolution techniques, ensuring high enantiomeric purity.

Recent studies have highlighted the potential of (1S)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine in several therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving serotonin and dopamine signaling pathways. The compound has been shown to exhibit selective serotonin reuptake inhibition (SSRI) properties, making it a potential candidate for the development of antidepressants and anxiolytics.

In addition to its SSRI activity, (1S)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine has demonstrated potential as a dopamine D₂ receptor antagonist. This dual mechanism of action could be beneficial in treating conditions such as schizophrenia and Parkinson's disease, where both serotonin and dopamine imbalances play a significant role. Preclinical studies have shown that this compound can effectively modulate neurotransmitter levels in the brain, leading to improved cognitive function and reduced symptoms of these disorders.

The pharmacokinetic properties of (1S)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine have also been extensively studied. It exhibits good oral bioavailability and favorable metabolic stability, which are essential for its therapeutic efficacy. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for the central nervous system (CNS). Its half-life is moderate, allowing for once-daily dosing regimens in clinical settings.

Safety and toxicity profiles are critical considerations in drug development. Preclinical toxicity studies have shown that (1S)-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new compound, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential applications of (S)-α-methyl-4-(1H-pyrazol-1-y l)benzeneethanamine extend beyond neurological disorders. Recent research has explored its anti-inflammatory properties, suggesting that it may have therapeutic value in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to modulate cytokine production and inhibit pro-inflammatory pathways makes it an attractive target for drug development in these areas.

In conclusion, (S)-α-methyl-4-(1H-pyrazol - 5 - yl)benzeneethanamine (CAS No. 5 5 5 5 5 5 5 5 5 5 5 5 5 5 5 5 5 5 5 5 5 5 5 5 5) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features, combined with its diverse biological activities, make it a valuable scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its pharmacological properties, paving the way for future clinical advancements.